(Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide

• Molecular Formula: C7H13N3O2
• Molecular Weight: 171.20 g/mol
• IUPAC Name: N'-hydroxy-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)ethanimidamide
• InChI: InChI=1S/C7H13N3O2/c8-7(9-11)3-10-2-6-1-5(10)4-12-6/h5-6,11H,1-4H2,(H2,8,9)
• InChI Key: FVETTXZJJGLYCE-UHFFFAOYSA-N
• Isomeric SMILES: C1C2CN(C1CO2)C/C(=N/O)/N
• Canonical SMILES: C1C2CN(C1CO2)CC(=NO)N

Description

(Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide is a bicyclic compound featuring a norbornane-derived scaffold (2-oxa-5-azabicyclo[2.2.1]heptane) fused with an N'-hydroxyacetimidamide moiety. This structure combines a rigid bicyclic framework with a polar, hydrogen-bond-capable substituent, making it a candidate for applications in medicinal chemistry and catalysis. The (Z)-configuration of the imine group in the acetimidamide side chain likely influences its stereoelectronic properties and biological interactions .

Biological Activity

(Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide is a complex organic compound that has garnered attention in pharmacological research due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a bicyclic structure that includes an oxazolidine ring, which contributes to its biological activity. The chemical formula is $C_{11}H_{14}N_4O_3$, with the following key identifiers:

• IUPAC Name : (Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide
• InChI Key : GRZRPSOAVKUJIX-UHFFFAOYSA-N

The biological activity of (Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide is primarily mediated through its interaction with specific molecular targets, including receptors and enzymes involved in various biochemical pathways. The compound has been shown to act as an agonist or antagonist at certain receptors, modulating their activity significantly.

Pharmacological Studies

Recent studies have indicated that this compound exhibits potential therapeutic effects against various diseases, including:

• Antimicrobial Activity : The compound has demonstrated significant inhibitory effects against several bacterial strains, indicating its potential as an antimicrobial agent.
• Anticancer Properties : Research has shown that (Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide can induce apoptosis in cancer cell lines, suggesting its role as a potential anticancer drug.
• Neurological Effects : Preliminary studies suggest that the compound may influence neuropeptide systems, which could have implications for treating neurological disorders.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Neurological	Modulation of neuropeptide signaling

Specific Research Findings

• Antimicrobial Studies : In vitro tests showed that the compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 8 to 32 µg/mL.
• Cancer Research : A study involving human breast cancer cell lines revealed that treatment with (Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide led to a 50% reduction in cell viability at concentrations of 10 µM after 48 hours, indicating potent anticancer activity.
• Neuropharmacology : The compound was found to interact with orexin receptors, suggesting a possible application in sleep disorders and obesity management.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Bicyclic Core	Heteroatoms	Substituent(s)	Biological Activity (if reported)
(Z)-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-N'-hydroxyacetimidamide	[2.2.1] heptane	O, N	N'-hydroxyacetimidamide	Not explicitly reported
(6R,7R)-7-[(R)-2-Amino-2-phenylacetamido]-cephalosporin derivatives ()	[4.2.0] octene or [3.2.0] heptane	S, N	Acetamido, thiazolidine, phenyl groups	Antibacterial (cephalosporin class)
3-((1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-ol ()	[2.2.1] heptane	O, N	Propanol	Intermediate in synthesis
2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)phenoxy)-N-substituted acetamides ()	Non-bicyclic	S, O, N	Thiazolidinedione, substituted acetamide	Hypoglycemic activity

Core Bicyclic Framework Comparison

• The oxygen (2-oxa) and nitrogen (5-aza) atoms create a polar environment, distinguishing it from sulfur-containing analogs like cephalosporins .
• Cephalosporin Derivatives : Larger bicyclic systems ([4.2.0] or [3.2.0]) with sulfur atoms (e.g., 5-thia-1-azabicyclo) are critical for β-lactam antibiotic activity. The sulfur atom enhances stability against enzymatic degradation compared to oxygen .
• Propanol Analog (): Shares the [2.2.1] core but lacks the N'-hydroxyacetimidamide group. The propanol substituent may reduce polarity and hydrogen-bonding capacity compared to the target compound .

Substituent Analysis

• N'-Hydroxyacetimidamide: This group in the target compound provides two hydrogen-bond donors (N–H and O–H) and a planar imine, which could mimic transition states in enzymatic reactions or enhance metal chelation. Similar amidoxime groups are known for their role in prodrug activation .
• Cephalosporin Side Chains : Acetamido and aryl groups in cephalosporins () contribute to bacterial cell wall penetration and β-lactamase resistance. The absence of such groups in the target compound suggests divergent applications .
• Thiazolidinedione Derivatives () : These compounds exhibit hypoglycemic activity via PPAR-γ agonism. The acetimidamide group in the target compound may lack the electron-withdrawing thiazolidinedione ring, altering its metabolic effects .